Cas no 478040-27-6 ((E)-3-(4-CHLORO-3-NITROANILINO)-1-(3-[(2,4-DICHLOROBENZYL)OXY]PHENYL)-2-PROPEN-1-ONE)

• Product Name: (E)-3-(4-CHLORO-3-NITROANILINO)-1-(3-[(2,4-DICHLOROBENZYL)OXY]PHENYL)-2-PROPEN-1-ONE
• CAS No: 478040-27-6
• MF: C₂₂H₁₅Cl₃N₂O₄
• MW: 477.724502801895
• CID: 5264688
• Update Time: 2025-06-12

(E)-3-(4-CHLORO-3-NITROANILINO)-1-(3-[(2,4-DICHLOROBENZYL)OXY]PHENYL)-2-PROPEN-1-ONE Chemical and Physical Properties

Names and Identifiers

• (E)-3-(4-CHLORO-3-NITROANILINO)-1-(3-[(2,4-DICHLOROBENZYL)OXY]PHENYL)-2-PROPEN-1-ONE
• (2E)-3-[(4-chloro-3-nitrophenyl)amino]-1-{3-[(2,4-dichlorophenyl)methoxy]phenyl}prop-2-en-1-one
• 2-Propen-1-one, 3-[(4-chloro-3-nitrophenyl)amino]-1-[3-[(2,4-dichlorophenyl)methoxy]phenyl]-
• (E)-3-(4-chloro-3-nitroanilino)-1-[3-[(2,4-dichlorophenyl)methoxy]phenyl]prop-2-en-1-one
• (E)-3-(4-chloro-3-nitroanilino)-1-{3-[(2,4-dichlorobenzyl)oxy]phenyl}-2-propen-1-one

• Inchi： 1S/C22H15Cl3N2O4/c23-16-5-4-15(20(25)11-16)13-31-18-3-1-2-14(10-18)22(28)8-9-26-17-6-7-19(24)21(12-17)27(29)30/h1-12,26H,13H2/b9-8+
• InChI Key： DSRMECWVCFYHGD-CMDGGOBGSA-N
• SMILES： ClC1C=C(C=CC=1COC1C=CC=C(C(/C=C/NC2C=CC(=C(C=2)[N+](=O)[O-])Cl)=O)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 645
• XLogP3: 7.1
• Topological Polar Surface Area: 84.2

Additional information on (E)-3-(4-CHLORO-3-NITROANILINO)-1-(3-[(2,4-DICHLOROBENZYL)OXY]PHENYL)-2-PROPEN-1-ONE

Comprehensive Overview of Compound CAS No. 478040-27-6: (E)-3-(4-CHLORO-3-NITROANILINO)-1-(3-[(2,4-DICHLOROBENZYL)OXY]PHENYL)-2-PROPEN-1-ONE

(E)-3-(4-chloro-3-nitroanilino)-1-(3-[(2,4-dichlorobenzyl)oxy]phenyl)-2-propen-1-one, with the CAS number 478040-27-6, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its intricate molecular structure, which includes a chloro and nitroanilino group, as well as a dichlorobenzyl oxy substituent. These functional groups contribute to the compound's unique properties and biological activities.

The chloro and nitroanilino groups are particularly noteworthy for their role in modulating the compound's reactivity and stability. The presence of these groups can influence the compound's interactions with biological targets, making it a valuable candidate for drug development. Recent studies have shown that compounds with similar structural features exhibit potent anti-inflammatory and anti-cancer activities, suggesting that (E)-3-(4-chloro-3-nitroanilino)-1-(3-[(2,4-dichlorobenzyl)oxy]phenyl)-2-propen-1-one may have similar therapeutic potential.

The dichlorobenzyl oxy substituent is another critical component of the molecule. This group can enhance the compound's lipophilicity, which is essential for its ability to cross cell membranes and reach intracellular targets. Additionally, the dichlorobenzyl oxy group can influence the compound's metabolic stability, an important consideration in drug design. Research has demonstrated that compounds with this substituent often exhibit improved pharmacokinetic properties, making them more suitable for clinical applications.

In terms of its biological activity, (E)-3-(4-chloro-3-nitroanilino)-1-(3-[(2,4-dichlorobenzyl)oxy]phenyl)-2-propen-1-one has been studied for its potential anti-cancer effects. Preclinical studies have shown that this compound can selectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. For instance, the compound has been shown to downregulate the expression of oncogenic proteins such as Bcl-2 and upregulate pro-apoptotic proteins like Bax.

Moreover, (E)-3-(4-chloro-3-nitroanilino)-1-(3-[(2,4-dichlorobenzyl)oxy]phenyl)-2-propen-1-one has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disorders. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and associated tissue damage. The anti-inflammatory effects are thought to be mediated through the inhibition of nuclear factor-kappa B (NF-kB) activation, a central regulator of inflammatory responses.

From a synthetic chemistry perspective, (E)-3-(4-chloro-3-nitroanilino)-1-(3-[(2,4-dichlorobenzyl)oxy]phenyl)-2-propen-1-one can be synthesized using a multi-step process involving several key reactions. The synthesis typically begins with the preparation of the dichlorobenzyl oxyphenyl ketone, which serves as a building block for further functionalization. Subsequent steps include the introduction of the chloro nitroanilino group, followed by a condensation reaction to form the final product. The synthetic route is designed to optimize yield and purity while minimizing side reactions and by-products.

The characterization of (E)-3-(4-chloro-nitroanilino)-1-(3-[dichlorobenzyl oxy]phenyl)-2-propenone involves various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the molecular structure and confirm the identity of the compound. NMR spectroscopy is particularly useful for elucidating the connectivity and configuration of functional groups within the molecule.

In conclusion, (E)-3-(4-chloro-nitroanilino)-1-(3-[dichlorobenzyl oxy]phenyl)-2-propenone (CAS No. 478040-27-6) is a promising compound with potential applications in medicinal chemistry. Its unique molecular structure and biological activities make it an attractive candidate for further research and development. Ongoing studies are focused on optimizing its pharmacological properties and exploring its therapeutic potential in various disease models.